Ca-074Me

• CAS No.: 147859-80-1
• Product Name: Ca-074Me
• Molecular Formula: C19H30N2O6
• Molecular Weight: 382.45
• IUPAC Name: methyl (2S)-1-[(2S,3S)-3-methyl-2-[[(2S,3S)-3-(propylcarbamoyl)oxirane-2-carbonyl]amino]pentanoyl]pyrrolidine-2-carboxylate
• Standard InChI: InChI=1S/C19H31N3O6/c1-5-9-20-16(23)14-15(28-14)17(24)21-13(11(3)6-2)18(25)22-10-7-8-12(22)19(26)27-4/h11-15H,5-10H2,1-4H3,(H,20,23)(H,21,24)/t11-,12-,13-,14-,15-/m0/s1
• Standard InChIKey: VYTVGOLUTMTRTE-AMSCCUFHSA-N
• SMILES: CCCNC(=O)C1C(O1)C(=O)NC(C(C)CC)C(=O)N2CCCC2C(=O)OC
• Appearance: Solid powder
• Description: Ca-074Me is a selective and cell-permeable inhibitor of cathepsin B.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ca-074Me; Ca-074Me; Ca-074Me
• Reference: 1: Yang Q, Zhang C, Wei H, Meng Z, Li G, Xu Y, Chen Y. Caspase-Independent Pathway is Related to Nilotinib Cytotoxicity in Cultured Cardiomyocytes. Cell Physiol Biochem. 2017;42(6):2182-2193. doi: 10.1159/000479993. Epub 2017 Aug 15. PubMed PMID: 28813698.; 2: Wu Z, Ni J, Liu Y, Teeling JL, Takayama F, Collcutt A, Ibbett P, Nakanishi H. Cathepsin B plays a critical role in inducing Alzheimer's disease-like phenotypes following chronic systemic exposure to lipopolysaccharide from Porphyromonas gingivalis in mice. Brain Behav Immun. 2017 Oct;65:350-361. doi: 10.1016/j.bbi.2017.06.002. Epub 2017 Jun 10. PubMed PMID: 28610747.; 3: Zhu YM, Gao X, Ni Y, Li W, Kent TA, Qiao SG, Wang C, Xu XX, Zhang HL. Sevoflurane postconditioning attenuates reactive astrogliosis and glial scar formation after ischemia-reperfusion brain injury. Neuroscience. 2017 Jul 25;356:125-141. doi: 10.1016/j.neuroscience.2017.05.004. Epub 2017 May 10. 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PubMed PMID: 25830414; PubMed Central PMCID: PMC4614982.; 13: Bian B, Mongrain S, Cagnol S, Langlois MJ, Boulanger J, Bernatchez G, Carrier JC, Boudreau F, Rivard N. Cathepsin B promotes colorectal tumorigenesis, cell invasion, and metastasis. Mol Carcinog. 2016 May;55(5):671-87. doi: 10.1002/mc.22312. Epub 2015 Mar 25. PubMed PMID: 25808857; PubMed Central PMCID: PMC4832390.; 14: Moriwaki K, Bertin J, Gough PJ, Orlowski GM, Chan FK. Differential roles of RIPK1 and RIPK3 in TNF-induced necroptosis and chemotherapeutic agent-induced cell death. Cell Death Dis. 2015 Feb 12;6:e1636. doi: 10.1038/cddis.2015.16. PubMed PMID: 25675296; PubMed Central PMCID: PMC4669795.; 15: Steverding D. Evaluation of trypanocidal activity of combinations of anti-sleeping sickness drugs with cysteine protease inhibitors. Exp Parasitol. 2015 Apr-May;151-152:28-33. doi: 10.1016/j.exppara.2015.01.016. Epub 2015 Feb 4. 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• PubChem Compound: 6610318
• Last Modified: Nov 17 2021